2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide

• Molecular Formula: C10H9Cl2NO2
• Molecular Weight: 246.09 g/mol
• IUPAC Name: 2,2-dichloro-N-[(3-formylphenyl)methyl]acetamide
• InChI: InChI=1S/C10H9Cl2NO2/c11-9(12)10(15)13-5-7-2-1-3-8(4-7)6-14/h1-4,6,9H,5H2,(H,13,15)
• InChI Key: OSXREYWSHRXCKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C=O)CNC(=O)C(Cl)Cl

Description

2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide is a dichloroacetamide derivative featuring a 3-formylbenzyl group attached to the nitrogen atom. These compounds are part of the acetanilide family, known for their hydrogen-bonding networks and conformational diversity influenced by substituents on the aromatic ring . The presence of the 3-formyl group in the target compound introduces a reactive aldehyde moiety, which may enhance intermolecular interactions (e.g., hydrogen bonding or π-stacking) compared to methyl or halogen substituents in analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide typically involves the reaction of 2,2-dichloroacetamide with 3-formylbenzyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, and a base like sodium hydroxide or potassium carbonate is used to facilitate the reaction. The product is then purified using standard techniques such as recrystallization or column chromatography .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The dichloroacetamide moiety can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Ammonia or primary amines in an organic solvent like ethanol.

Major Products Formed

Oxidation: 2,2-Dichloro-N-[(3-carboxyphenyl)methyl]acetamide.

Reduction: 2,2-Dichloro-N-[(3-hydroxymethylphenyl)methyl]acetamide.

Substitution: 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide derivatives with various substituents.

Scientific Research Applications

2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide involves its interaction with specific molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The dichloroacetamide moiety may also interact with cellular components, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and physicochemical properties of 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide and related compounds, based on crystallographic and synthetic data from the evidence:

Compound Name	Substituent(s)	Molecular Formula	Hydrogen Bonding	Conformation of N–H Bond	Reference
2,2-Dichloro-N-phenylacetamide	None	C₈H₇Cl₂NO	N–H⋯O and C–H⋯O chains	Syn to adjacent substituents
2,2-Dichloro-N-(3-methylphenyl)acetamide	3-methyl	C₉H₉Cl₂NO	Dual N–H⋯O interactions	Anti to 3-methyl group
2,2-Dichloro-N-(2,3-dimethylphenyl)acetamide	2-methyl, 3-methyl	C₁₀H₁₁Cl₂NO	N–H⋯O and C–H⋯O chains	Syn to both methyl groups
2,2-Dichloro-N-(3,5-dimethylphenyl)acetamide	3,5-dimethyl	C₁₀H₁₁Cl₂NO	N–H⋯O and C–H⋯O chains	Syn to substituents
N-(3-Chloro-4-methylphenyl)-2-(2-formylphenoxy)acetamide	3-chloro, 4-methyl, 2-formylphenoxy	C₁₆H₁₃Cl₂NO₃	Not explicitly reported	Likely influenced by formyl
Target Compound	3-formylmethyl	C₁₀H₈Cl₂NO₂ (inferred)	Likely N–H⋯O and C–H⋯O	Syn to formyl group (hypothesized)	—

Structural and Conformational Analysis

• N–H Bond Orientation: In analogs like 2,2-dichloro-N-(3-methylphenyl)acetamide, the N–H bond adopts an anti conformation relative to the 3-methyl group, minimizing steric clashes . In contrast, the N–H bond in 2,2-dichloro-N-(2,3-dimethylphenyl)acetamide is syn to both methyl groups, stabilized by C–H⋯O interactions .
• Hydrogen Bonding: All analogs form infinite chains via N–H⋯O and C–H⋯O interactions, critical for crystal packing . The formyl group in the target compound could introduce additional hydrogen-bonding sites (e.g., O⋯H–C or O⋯H–N), altering solubility or melting points compared to non-polar substituents.

Electronic and Reactivity Differences

• Substituent Effects : Methyl and chloro substituents exert steric and electronic effects but lack the reactivity of the formyl group. The aldehyde moiety in the target compound may participate in condensation reactions or act as a site for further functionalization, distinguishing it from inert methylated analogs .
• Bond Parameters : C–Cl and C–O bond lengths in dichloroacetamides are consistent across analogs (e.g., C–Cl ≈ 1.74–1.77 Å, C=O ≈ 1.21 Å), suggesting minimal electronic perturbation from substituents .

Biological Activity

2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial properties, cytotoxicity against cancer cells, and other pharmacological effects based on diverse research findings.

Chemical Structure and Properties

The compound features a dichloroacetamide group attached to a phenyl ring with a formyl substituent. The presence of the dichloro group enhances its reactivity, making it a candidate for various biological applications.

Antimicrobial Activity

Research indicates that compounds related to 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide exhibit significant antimicrobial properties. A study highlighted the effectiveness of chloroacetamides against various bacterial strains:

Compound Code	E. coli (mm)	P. aeruginosa (mm)	S. aureus (mm)
3a	7	16	No zone
3b	26	23	25
3c	30	35	36
...	...	...	...

This table summarizes the antibacterial activity against Gram-positive and Gram-negative bacteria, demonstrating that certain derivatives show promising results in inhibiting bacterial growth .

Cytotoxicity Studies

Cytotoxic effects against human tumor cell lines have been documented for derivatives of compounds similar to 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide. In vitro studies revealed that some derivatives exhibited selective cytotoxicity towards cancer cells while sparing normal cells. For instance, a comparative analysis indicated varying levels of cytotoxicity across different cell lines, suggesting a structure-activity relationship that merits further investigation .

The biological activity of 2,2-Dichloro-N-[(3-formylphenyl)methyl]acetamide may be attributed to its ability to interact with specific molecular targets within cells. The dichloroacetamide moiety can participate in nucleophilic attacks, potentially leading to the formation of covalent bonds with target proteins or enzymes. This mechanism is crucial for its antimicrobial and anticancer activities .

Case Studies

• Antimicrobial Efficacy : A study conducted on various chloroacetamides demonstrated their ability to inhibit the growth of multiple bacterial strains. The results indicated that structural modifications could enhance their efficacy.
• Cytotoxicity Against Cancer Cells : In vitro assays showed that certain derivatives displayed significant cytotoxic effects against breast cancer cell lines, with IC50 values indicating effective concentrations for therapeutic potential .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2,2-dichloro-N-[(3-formylphenyl)methyl]acetamide, and how can reaction conditions be systematically varied to improve yield?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution using 3-formylbenzylamine and dichloroacetyl chloride. Key variables include:

• Base selection : Weak bases (e.g., K₂CO₃) minimize side reactions, as demonstrated in analogous acetamide syntheses .
• Solvent choice : Polar aprotic solvents like acetonitrile enhance reactivity and solubility .
• Reaction monitoring : TLC or HPLC ensures reaction completion and identifies intermediates.
• Workup optimization : Filtration to remove excess base and reduced-pressure solvent evaporation improve purity .
  • Data Contradictions : Conflicting yields may arise from moisture sensitivity of dichloroacetyl chloride; anhydrous conditions and inert atmospheres are critical.

Q. How can single-crystal X-ray diffraction (SC-XRD) resolve ambiguities in the molecular structure of 2,2-dichloro-N-[(3-formylphenyl)methyl]acetamide?

• Methodological Answer :

• Crystallization : Slow evaporation from ethanol/acetone mixtures produces diffraction-quality crystals .
• Software tools : SHELX suite (SHELXL for refinement) determines bond lengths, angles, and hydrogen-bonding networks .
• Key parameters : Analyze Cl–C–C–N torsion angles and planarity of the acetamide moiety to distinguish conformers .
  • Data Contradictions : Discrepancies in reported bond lengths (e.g., C=O vs. C–N) may arise from temperature-dependent lattice effects; refine at multiple temperatures .

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how are spectral assignments validated?

• Methodological Answer :

• ¹H/¹³C NMR : Assign peaks using DEPT-135 (distinguishing CH₃/CH₂/CH groups) and compare to N-(mono-substituted-phenyl)acetamide reference data .
• FTIR : Confirm C=O (1650–1700 cm⁻¹) and N–H (3300 cm⁻¹) stretches; use deuterated analogs to resolve overlapping bands .
• Mass spectrometry : High-resolution ESI-MS identifies isotopic patterns for Cl atoms (m/z M+2 and M+4 peaks) .

Advanced Research Questions

Q. How can density functional theory (DFT) calculations complement experimental data to predict electronic and thermodynamic properties?

• Methodological Answer :

• Software : Gaussian or ORCA packages calculate HOMO-LUMO gaps, electrostatic potentials, and Gibbs free energy .
• Validation : Compare computed vibrational frequencies (scaled by 0.96–0.98) to experimental FTIR/Raman spectra .
• Applications : Predict regioselectivity in derivatization reactions (e.g., formyl group reactivity) using Fukui indices .

Q. What intermolecular interactions dominate the crystal packing, and how do they influence physicochemical stability?

• Methodological Answer :

• Hydrogen bonding : N–H⋯O=C and C–H⋯O interactions form 1D chains; quantify via Hirshfeld surface analysis .
• Van der Waals forces : Chlorine and methyl groups contribute to layer stacking; use Mercury software to visualize packing motifs .
• Stability implications : Stronger H-bonding correlates with higher melting points and lower hygroscopicity .

Q. How can structure-activity relationship (SAR) studies guide the design of analogs with enhanced bioactivity?

• Methodological Answer :

• Substituent variation : Replace the 3-formyl group with nitro or cyano moieties to modulate electron-withdrawing effects .
• Biological assays : Test analogs against target enzymes (e.g., acetylcholinesterase) using molecular docking (AutoDock Vina) and validate with in vitro IC₅₀ assays .
• Data interpretation : Correlate Cl substituent positions with steric hindrance using CoMFA/CoMSIA models .